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For Researchers, Scientists, and Drug Development Professionals

Abstract
3,5-Difluorobenzophenone is a fluorinated aromatic ketone of interest in medicinal chemistry

and materials science. A comprehensive understanding of its solid-state properties, including

crystal structure and morphology, is crucial for its application in drug design and development,

as well as for controlling its physical properties in materials. However, a detailed

crystallographic study and morphological analysis of 3,5-Difluorobenzophenone is not

publicly available in the existing scientific literature. This guide synthesizes the current state of

knowledge on related compounds and outlines the necessary experimental protocols for a

thorough investigation of the target molecule.

Introduction
Benzophenone and its derivatives are fundamental scaffolds in organic chemistry, with

applications ranging from photoinitiators to pharmacophores. The introduction of fluorine atoms

onto the aromatic rings can significantly alter the molecule's electronic properties,

conformation, and intermolecular interactions, thereby influencing its crystal packing and

morphology. These solid-state characteristics are critical determinants of a compound's

solubility, dissolution rate, bioavailability, and stability. While crystallographic data for isomers

such as 4,4'-Difluorobenzophenone are available, a gap exists in the literature regarding the

specific crystal structure of 3,5-Difluorobenzophenone. This document aims to provide a

framework for the characterization of this compound.
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Physicochemical Properties
A summary of the known physicochemical properties of 3,5-Difluorobenzophenone is

presented in Table 1. These data are compiled from supplier safety data sheets and chemical

databases.

Property Value Reference

Molecular Formula C₁₃H₈F₂O [1]

Molecular Weight 218.2 g/mol [1]

Melting Point 57-59 °C [1]

Boiling Point 117 °C at 5 torr [1]

Density 1.239 g/cm³ [1]

CAS Number 179113-89-4 [1]

Table 1: Physicochemical Properties of 3,5-Difluorobenzophenone.

Experimental Protocols for Crystal Structure and
Morphology Determination
To elucidate the crystal structure and morphology of 3,5-Difluorobenzophenone, a series of

established experimental procedures would be required. The following sections detail the

necessary methodologies.

Synthesis and Crystallization
The first step involves the synthesis of 3,5-Difluorobenzophenone, followed by the growth of

single crystals suitable for X-ray diffraction.

Synthesis Workflow:
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Synthesis Crystallization

3,5-Difluorobenzoyl chloride
+ Benzene

Friedel-Crafts Acylation
(Lewis Acid Catalyst, e.g., AlCl₃)

Reaction
Work-up and Purification

(e.g., Column Chromatography)

Product Isolation
Solvent ScreeningCharacterized Product

Crystallization Method
(e.g., Slow Evaporation,

Vapor Diffusion)

Single Crystals of
3,5-Difluorobenzophenone

Click to download full resolution via product page

Caption: Workflow for the synthesis and crystallization of 3,5-Difluorobenzophenone.

Detailed Methodology:

Synthesis: 3,5-Difluorobenzophenone can be synthesized via a Friedel-Crafts acylation

reaction between 3,5-difluorobenzoyl chloride and benzene, using a Lewis acid catalyst such

as aluminum chloride.

Purification: The crude product would be purified using standard techniques like column

chromatography to achieve high purity.

Crystallization: Single crystals suitable for X-ray diffraction can be grown from various

organic solvents. A screening of solvents and crystallization techniques (e.g., slow

evaporation, vapor diffusion, cooling) would be necessary to obtain high-quality crystals.

Single-Crystal X-ray Diffraction (SC-XRD)
SC-XRD is the definitive method for determining the crystal structure of a compound.

SC-XRD Experimental Workflow:
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Mount Single Crystal X-ray Diffractometer
(e.g., Bruker D8 Venture)

Data Collection
(Mo Kα radiation)

Data Reduction and
Absorption Correction

Structure Solution
(e.g., SHELXT)

Structure Refinement
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Final Crystal Structure
(CIF file)

Crystal Structure of
3,5-Difluorobenzophenone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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